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Prazepam-D5: Internal Standard for Analysis

Prazepam-D5 is a deuterated analog of prazepam, which is a benzodiazepine used to treat anxiety disorders

[1] [2]. In analytical chemistry, deuterated compounds like Prazepam-D5 are primarily used as internal

standards in mass spectrometry-based methods. Their key function is to improve the accuracy and precision

of quantitative analysis by accounting for variations during sample preparation and instrument analysis [3].

Commercial solutions of Prazepam-D5 are available, typically at concentrations such as 100 μg/mL or 0.1

mg/mL in methanol [3].

Analytical Method for Prazepam and Metabolites

The table below summarizes a validated LC/ESI-MS method for quantifying prazepam and its main

metabolites in human plasma, which used diazepam as the internal standard [4]. This illustrates the type of

method Prazepam-D5 would be suited for, though you would need to adapt it by substituting Prazepam-D5

as the internal standard and re-validate for your specific context.
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Method Aspect Description

Analytical Technique Liquid Chromatography/Electrospray Ionization Mass Spectrometry
(LC/ESI-MS) [4]

Analytes Prazepam, Nordiazepam, Oxazepam [4]

Internal Standard Diazepam (in the published method) [4]

Biological Matrix Human plasma [4]

Sample Pretreatment Solid-phase extraction using Oasis HLB cartridges [4]

Chromatographic Column Reversed-phase XTerra MS C18 (150 x 3.0 mm, 5 μm) [4]

Linear Range 5.0 - 1000 ng/mL for all analytes [4]

Limit of Quantification
(LOQ)

5 ng/mL for all analytes [4]

Intra-Assay Precision (CV) ≤ 9.1% [4]

Inter-Assay Precision (CV) ≤ 6.0% [4]

Accuracy (Relative Error) < 4.6% [4]

The general workflow of this analytical method is as follows:
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Human Plasma Sample

Solid-Phase Extraction
(Oasis HLB Cartridge)

Liquid Chromatography
(Reversed-Phase C18 Column)

Mass Spectrometry
(ESI, Selected Ion Monitoring)

Data Quantitation
vs. Internal Standard
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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